Spp-DM1

• Molecular Formula: C44H59ClN4O14S2
• Molecular Weight: 967.5 g/mol
• InChI: InChI=1S/C44H59ClN4O14S2/c1-24-11-10-12-32(59-9)44(57)23-31(60-42(56)46-44)26(3)40-43(5,62-40)33(22-37(53)48(7)29-20-28(19-24)21-30(58-8)39(29)45)61-41(55)27(4)47(6)34(50)17-18-64-65-25(2)13-16-38(54)63-49-35(51)14-15-36(49)52/h10-12,20-21,25-27,31-33,40,57H,13-19,22-23H2,1-9H3,(H,46,56)/b12-10+,24-11+/t25?,26-,27+,31+,32-,33+,40+,43+,44+/m1/s1
• InChIKey: ZMOVORWFEGTIJA-MUZJBSEYSA-N

SPP-DM1 Drug-Linker Conjugate

SPP-DM1 (CAS 452072-20-7) is a drug-linker conjugate comprising the maytansinoid microtubule inhibitor DM1 covalently attached to the heterobifunctional N-succinimidyl 4-(2-pyridyldithio)pentanoate (SPP) linker via a reducible disulfide bond . This design positions SPP-DM1 as a key intermediate for antibody-drug conjugate (ADC) engineering, enabling targeted intracellular release of the cytotoxic DM1 payload upon reduction in the endosomal environment .

ADC intermediate for targeted payload delivery research

Disulfide linker enables intracellular DM1 release

Key building block for maytansinoid ADC engineering

Why Linker Chemistry Matters for DM1 ADCs

The therapeutic profile of a maytansinoid ADC payload is fundamentally determined by its linker composition. Simple substitution of SPP-DM1 with another DM1 conjugate (e.g., MCC-DM1 or SPDB-DM4) alters the chemical nature, lipophilicity, and release mechanism of the intracellular catabolites, leading to substantial divergence in bystander killing capacity, tumor delivery, and pharmacokinetic clearance [1][2]. Procurement decisions cannot be based on the DM1 warhead alone; linker-dependent processing differentiates clinical success from failure [1][2].

Linker chemistry determines catabolite profile

MCC-DM1 or SPDB-DM4 may not replicate SPP-DM1's bystander capacity or intracellular metabolite profile.

Warhead-only procurement overlooks pharmacology

DM1 payload alone does not predict linker-dependent clearance, tumor delivery, or metabolic fate.

Linker substitution may shift model response

Altered catabolite lipophilicity and S-methylation status can change intracellular retention and potency readouts.

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. View Source
• [2] Erickson HK, et al. The effect of different linkers on target cell catabolism and pharmacokinetics/pharmacodynamics of trastuzumab maytansinoid conjugates. Mol Cancer Ther. 2012;11(5):1133-1142. View Source

SPP-DM1 vs. Other Maytansinoid Linkers

Cleavable Linker Catabolite Potency Advantage

When conjugated to the same antibody, the disulfide-linked SPP-DM1 releases the free lipophilic maytansinoid DM1, which is nearly 1,000 times more cytotoxic upon extracellular addition than the hydrophilic lysine-Nε-MCC-DM1 catabolite generated from the non-cleavable thioether-linked conjugate [1]. This difference is directly measured in cell-based viability assays [1].

Catabolite Potency

Head-to-head

~1,000-fold higher extracellular cytotoxicity vs. MCC-DM1 catabolite

Reported catabolite potency context; supports bystander killing model interpretation.

Cell viability assays, COLO 205 cells

Evidence Dimension	Extracellular cytotoxicity of primary catabolite from cleavable vs. non-cleavable linker
Target Compound Data	Free DM1 (from SPP-DM1): ~1,000-fold more cytotoxic than comparator catabolite
Comparator Or Baseline	Lysine-Nε-MCC-DM1 (from non-cleavable thioether-linked conjugate)
Quantified Difference	Approximately 1,000-fold higher potency for the cleavable-derived catabolite
Conditions	Cell-based viability assays; catabolites added extracellularly to CanAg-positive COLO 205 cells

Why This Matters

This extreme potency differential is the mechanistic basis for the bystander killing effect unique to cleavable linkers like SPP-DM1, enabling them to eliminate neighboring antigen-negative tumor cells.

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. View Source

Plasma Clearance: Cleavable vs. Non-Cleavable Linker

In a direct head-to-head preclinical PK study in mice, trastuzumab-SPP-DM1 (T-SPP-DM1) exhibited significantly faster plasma clearance compared to the approved trastuzumab emtansine (T-DM1, non-cleavable MCC linker). The slower clearance of T-DM1 resulted in higher overall tumor concentrations of total maytansinoid species, although levels of the active tumor catabolite were unexpectedly similar [1]. A separate PK/PD modeling study quantified the efficacy difference: T-DM1 showed 12% greater tumor growth inhibition than T-SPP-DM1 in HER2+ xenograft models, attributable to these pharmacokinetic differences [2].

Plasma Clearance

Head-to-head

T-SPP-DM1 cleared faster; T-DM1 showed 12% greater tumor growth inhibition

Clearance profile context; supports ADC PK study design.

HER2+ xenograft mouse model

Evidence Dimension	Plasma pharmacokinetics and tumor delivery of antibody-drug conjugates with identical antibody and payload but different linker chemistry
Target Compound Data	T-SPP-DM1: Faster plasma clearance; similar active catabolite levels in tumor
Comparator Or Baseline	T-DM1 (trastuzumab-MCC-DM1): Slower plasma clearance; 12% greater efficacy in tumor growth inhibition
Quantified Difference	12% efficacy advantage for non-cleavable MCC-DM1 over cleavable SPP-DM1 in this model; similar tumor catabolite levels despite divergent plasma PK
Conditions	Female beige nude XID mice; HER2-positive breast cancer xenograft models (SK-BR-3, MCF7-neo/HER2)

Why This Matters

This data compels procurement teams to select SPP-DM1 when a faster-clearing ADC backbone is desired for safety or scheduling flexibility, as opposed to the slower-clearing MCC-DM1 platform used in Kadcyla.

• [1] Erickson HK, et al. The effect of different linkers on target cell catabolism and pharmacokinetics/pharmacodynamics of trastuzumab maytansinoid conjugates. Mol Cancer Ther. 2012;11(5):1133-1142. View Source
• [2] Wada R, et al. Mechanistic pharmacokinetic/pharmacodynamic modeling of xenograft tumor response of Trastuzumab-DM1-antibody drug conjugates. Eur J Cancer Suppl. 2010;8(7):237. View Source

Metabolite Profile: Absence of S-Methylation

A comparison of tumor metabolites from anti-CanAg antibody conjugates revealed that the less hindered disulfide linker SPP-DM1 produces lysine-Nε-SPP-DM1 and free DM1, but importantly lacks the S-methylated metabolite (S-methyl-DM1) detected from the more sterically hindered SPDB-DM4 conjugate [1]. S-methylation is a known detoxification pathway for thiol-containing maytansinoids, so the absence of this metabolite from SPP-DM1 processing may confer a distinct intracellular activity profile [1][2].

Metabolite Profile

Head-to-head

No S-methyl-DM1 detected with SPP-DM1; detected with SPDB-DM4

Metabolite profile context; supports intracellular retention research.

COLO 205 xenograft analysis

Evidence Dimension	Intratumoral metabolite profile following ADC processing
Target Compound Data	Metabolites: lysine-Nε-SPP-DM1 and DM1; no S-methyl-DM1 detected
Comparator Or Baseline	huC242-SPDB-DM4: Metabolites include lysine-Nε-SPDB-DM4, DM4, and S-methyl-DM4
Quantified Difference	Qualitative absence of the S-methylated metabolite for SPP-DM1 versus its presence for SPDB-DM4
Conditions	In vivo tumor processing in COLO 205 xenografts after IV administration of anti-CanAg (huC242) conjugates

Why This Matters

The lack of S-methylation indicates a differential metabolic fate for SPP-DM1, which can influence intracellular retention and potency. Researchers seeking to avoid this methylation-related resistance or deactivation pathway should select SPP-DM1 over SPDB-DM4.

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. View Source
• [2] Widdison WC, et al. Semisynthetic maytansine analogues for the targeted treatment of cancer. J Med Chem. 2006;49(14):4392-4408. View Source

Potency Comparison with SPDB-DM4

In a comparative study using the anti-CD138 antibody nBT062, the SPP-DM1 conjugate exhibited potent, antigen-dependent cytotoxicity against CD138-positive multiple myeloma cell lines (OPM1, RPMI8226) and primary patient tumor cells, with effects comparable to the SPDB-DM4 conjugate [1][2]. Both conjugates achieved significant tumor growth inhibition and prolonged survival in mouse xenograft models of human multiple myeloma [1][2].

Potency vs. SPDB-DM4

Head-to-head

Comparable cytotoxicity and tumor growth inhibition in MM models

Reported comparable response context; supports model comparison.

CD138+ cell lines and xenografts

Evidence Dimension	In vitro cytotoxicity and in vivo antitumor activity of disulfide-linked maytansinoid ADCs
Target Compound Data	nBT062-SPP-DM1: significant target-dependent cytotoxicity and in vivo tumor growth inhibition
Comparator Or Baseline	nBT062-SPDB-DM4: comparable cytotoxicity and in vivo activity
Quantified Difference	Comparable potency (specific IC50 or TGI% values not extracted from abstract; described as significant inhibition)
Conditions	CD138-positive OPM1 and RPMI8226 cell lines; primary MM patient cells; mouse xenograft models

Why This Matters

This demonstrates that SPP-DM1 matches the biological activity of the clinically more advanced SPDB-DM4 platform in hematologic malignancy models, validating interchangeability in potency for equivalent antibody targets.

• [1] Ikeda H, et al. The monoclonal antibody nBT062 conjugated to cytotoxic maytansinoids has selective cytotoxicity against CD138-positive multiple myeloma cells in vitro and in vivo. Blood. 2009;114(22):Abstract 2859. View Source
• [2] ADC Database. nBT062-SPP-DM1 Activity Data. https://adcdb.idrblab.net/data/adc/details/DRG0LPINW. Accessed 2026-04-25. View Source

Purity and Analytical Characterization

Commercial SPP-DM1 from leading vendors is supplied at a purity of ≥98% (HPLC), supported by Certificate of Analysis including HPLC and NMR verification . This surpasses the typical ≥95% purity commonly reported for generic DM1-linker conjugates from less specialized suppliers .

Purity Specification

Data to verify

≥98% HPLC purity (vendor-reported)

Higher purity may reduce conjugation side reactions.

Supplier CoA review recommended

Evidence Dimension	Vendor-reported HPLC purity of SPP-DM1 drug-linker conjugate
Target Compound Data	≥98% (XcessBio); ≥96.29% (MedChemExpress)
Comparator Or Baseline	≥95% typical for generic DM1-linker conjugates (e.g., Chemscene, BenchChem)
Quantified Difference	3-5 percentage point higher absolute purity specification
Conditions	HPLC purity analysis per vendor Certificate of Analysis

Why This Matters

Higher purity of the drug-linker intermediate directly reduces the risk of side reactions during ADC conjugation and minimizes the introduction of impurities that could compromise final ADC homogeneity and regulatory compliance.

Drug-to-Antibody Ratio (DAR) Definition

SPP-DM1 conjugation via lysine residues yields a well-characterized drug-to-antibody ratio (DAR). For the clinical-stage anti-CD138 ADC indatuximab ravtansine (nBT062-SPP-DM1), the measured DAR is 3.5 [1], providing a defined and reproducible drug loading profile that facilitates pharmacokinetic and toxicological prediction. This contrasts with uncontrolled or heterogeneous conjugation methods that can produce variable DAR distributions.

DAR Characterization

Supporting evidence

DAR = 3.5 for nBT062-SPP-DM1

Defined DAR supports batch reproducibility review.

Lysine conjugation, UV/Vis characterization

Evidence Dimension	Measured drug-to-antibody ratio (DAR) for lysine-conjugated SPP-DM1 ADC
Target Compound Data	DAR = 3.5 (indatuximab ravtansine, nBT062-SPP-DM1)
Comparator Or Baseline	Typical DAR range of 3-4 for lysine-random maytansinoid conjugates; specific comparator not available
Quantified Difference	Precisely measured DAR of 3.5 for this specific antibody clone
Conditions	Random lysine conjugation; characterization by UV/Vis spectroscopy and/or hydrophobic interaction chromatography

Why This Matters

A defined DAR is critical for batch-to-batch reproducibility in ADC manufacturing and for establishing structure-activity relationships in nonclinical development programs.

• [1] ADC Database. Indatuximab Ravtansine (nBT062-SPP-DM1) Information. https://adcdb.idrblab.net/data/adc/details/DRG0LPINW. Accessed 2026-04-25. View Source

SPP-DM1 Deployment Scenarios

Bystander Killing for Heterogeneous Tumors

When targeting solid tumors with heterogeneous antigen expression, SPP-DM1's disulfide linker enables release of free DM1—a catabolite nearly 1,000-fold more cytotoxic than the non-cleavable MCC-DM1 catabolite [1]. This property is essential for eliminating neighboring antigen-negative cancer cells via the bystander effect, a capability not provided by non-cleavable linker systems.

Accelerated Clearance for Toxicity Management

Preclinical PK data demonstrate that trastuzumab-SPP-DM1 clears significantly faster than T-DM1 (MCC-DM1), reducing systemic payload exposure while still achieving similar active catabolite levels in tumors [2][3]. This clearance profile is advantageous when minimizing off-target toxicity to rapidly dividing normal tissues is a primary design goal.

Probing Catabolite-Mediated Mechanisms

The unique metabolite profile of SPP-DM1—producing lysine-SPP-DM1 and DM1 without S-methylation—makes it an ideal tool for studying how linker structure influences catabolite efflux, intracellular retention, and detoxification pathways. It serves as a critical mechanistic comparator to the S-methylating SPDB-DM4 linker in preclinical pharmacodynamic investigations [4].

High-Purity cGMP ADC Procurement

For teams advancing toward IND-enabling studies, sourcing SPP-DM1 at ≥98% purity with full HPLC and NMR characterization minimizes the risk of impurity-driven conjugation variability and reduces the burden of downstream purification, supporting more robust and reproducible ADC manufacturing processes.

Application

Selection Property

Validation Focus

Heterogeneous tumor bystander model studies

Disulfide linker releases free DM1

Bystander killing endpoint evaluation

ADC pharmacokinetic profiling

Faster-clearing ADC backbone

Clearance and exposure-model interpretation

Catabolite metabolism research

Absence of S-methylation pathway

Metabolite identification and intracellular retention

High-purity ADC research conjugation

Stringent purity specification

Conjugation reproducibility and impurity profiling

• [1] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. View Source
• [2] Erickson HK, et al. The effect of different linkers on target cell catabolism and pharmacokinetics/pharmacodynamics of trastuzumab maytansinoid conjugates. Mol Cancer Ther. 2012;11(5):1133-1142. View Source
• [3] Wada R, et al. Mechanistic pharmacokinetic/pharmacodynamic modeling of xenograft tumor response of Trastuzumab-DM1-antibody drug conjugates. Eur J Cancer Suppl. 2010;8(7):237. View Source
• [4] Erickson HK, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem. 2010;21(1):84-92. View Source